Cas no 893569-92-1 (N-(2-Ethoxybenzyl)-2-propen-1-amine Hydrochloride)

• Product Name: N-(2-Ethoxybenzyl)-2-propen-1-amine Hydrochloride
• CAS No: 893569-92-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1086762
• PubChem ID: 4717922
• Update Time: 2025-07-31

N-(2-Ethoxybenzyl)-2-propen-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethoxybenzyl)prop-2-en-1-amine
• N-(2-ethoxybenzyl)-2-propen-1-amine(SALTDATA: HCl)
• N-[(2-ethoxyphenyl)methyl]prop-2-en-1-amine
• NCGC00326566-01
• MFCD07406275
• AN-465/42767476
• N-allyl-N-(2-ethoxybenzyl)amine
• [(2-ethoxyphenyl)methyl](prop-2-en-1-yl)amine
• AB01322117-02
• N-(2-ETHOXYBENZYL)-2-PROPEN-1-AMINE
• DTXSID50405925
• 893569-92-1
• AKOS000224371
• CHEMBRDG-BB 9070816
• STK281168
• N-(2-Ethoxybenzyl)-2-propen-1-amine Hydrochloride

• MDL： MFCD07406275
• Inchi： 1S/C12H17NO/c1-3-9-13-10-11-7-5-6-8-12(11)14-4-2/h3,5-8,13H,1,4,9-10H2,2H3
• InChI Key： HGOZAYLMJWJOTL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CNCC=C

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 272.6±20.0 °C at 760 mmHg
• Flash Point: 112.3±11.2 °C
• Refractive Index: 1.509
• PSA: 21.26000
• LogP: 2.75180
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(2-Ethoxybenzyl)-2-propen-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)